Cas no 2228285-01-4 (1-amino-2-(1H-pyrazol-4-yl)propan-2-ol)

• Product Name: 1-amino-2-(1H-pyrazol-4-yl)propan-2-ol
• CAS No: 2228285-01-4
• MF: C₆H₁₁N₃O
• MW: 141.171040773392
• CID: 6050161
• PubChem ID: 69602824
• Update Time: 2025-05-26

1-amino-2-(1H-pyrazol-4-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-amino-2-(1H-pyrazol-4-yl)propan-2-ol
• SCHEMBL5907336
• EN300-2000858
• 2228285-01-4

• Inchi： 1S/C6H11N3O/c1-6(10,4-7)5-2-8-9-3-5/h2-3,10H,4,7H2,1H3,(H,8,9)
• InChI Key： XANNMBQJZZRRFX-UHFFFAOYSA-N
• SMILES： OC(C)(CN)C1C=NNC=1

Computed Properties

• Exact Mass: 141.090211983g/mol
• Monoisotopic Mass: 141.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 74.9Ų

Additional information on 1-amino-2-(1H-pyrazol-4-yl)propan-2-ol

Comprehensive Overview of 1-amino-2-(1H-pyrazol-4-yl)propan-2-ol (CAS No. 2228285-01-4): Properties, Applications, and Industry Insights

1-amino-2-(1H-pyrazol-4-yl)propan-2-ol (CAS No. 2228285-01-4) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This heterocyclic amine derivative combines a pyrazole ring with an amino alcohol moiety, making it valuable for drug discovery and material science applications. Recent studies highlight its potential as a building block for kinase inhibitors and biologically active molecules, aligning with the growing demand for targeted therapies in precision medicine.

The compound's molecular structure (C6H11N3O) features both hydrogen bond donors and acceptors, enabling diverse molecular interactions. This characteristic has sparked interest in computational chemistry circles, particularly for virtual screening of potential drug candidates. Researchers are exploring its conformational flexibility and stereochemical properties, which are crucial for optimizing binding affinity in drug design. The presence of both pyrazole and amino alcohol functionalities allows for multiple derivatization pathways, making it versatile for medicinal chemistry applications.

In the context of green chemistry trends, synthetic approaches for 1-amino-2-(1H-pyrazol-4-yl)propan-2-ol are evolving to incorporate catalytic methods and solvent-free conditions. Recent patents disclose improved synthetic routes with higher atom economy, addressing industry demands for sustainable synthesis. The compound's physicochemical properties (including water solubility and logP values) make it suitable for formulation development, a key consideration in pharmaceutical manufacturing.

Analytical characterization of CAS 2228285-01-4 typically involves HPLC purity analysis, mass spectrometry, and NMR spectroscopy. Advanced techniques like X-ray crystallography have been employed to study its solid-state properties, important for polymorph screening in drug development. Stability studies under various storage conditions confirm its suitability as an intermediate compound for long-term research projects.

Emerging applications include its use in bioconjugation chemistry for proteomics research and as a precursor for fluorescent probes in cellular imaging. The pharmacophore model derived from its structure contributes to cheminformatics databases used in AI-driven drug discovery platforms. These applications align with current trends in high-throughput screening and fragment-based drug design methodologies.

From a commercial perspective, 1-amino-2-(1H-pyrazol-4-yl)propan-2-ol is available through specialized chemical suppliers with varying purity grades (98%-99.5%). Market analysis indicates growing demand from contract research organizations and academic laboratories engaged in hit-to-lead optimization programs. Proper material handling and storage recommendations (typically 2-8°C under inert atmosphere) ensure compound integrity for research use.

Ongoing research explores the compound's potential in crystal engineering for pharmaceutical cocrystals, addressing solubility challenges in drug development. Its molecular recognition properties are being investigated for supramolecular chemistry applications, particularly in host-guest systems. These developments position CAS 2228285-01-4 as a multifaceted tool in modern chemical biology and materials science research.

Quality control protocols for this compound emphasize residual solvent analysis and heavy metal testing, meeting stringent regulatory standards for research chemicals. Comparative studies with structural analogs help elucidate structure-activity relationships in various biological assays. The compound's chromatographic behavior has been documented across different HPLC columns and mobile phase systems, supporting method development for related compounds.

Future directions include exploring its utility in click chemistry reactions and as a scaffold for metal-organic frameworks (MOFs). The scientific community continues to investigate its metabolic stability and ADME properties through in vitro models, contributing valuable data for preclinical research. As synthetic methodologies advance, scale-up processes for this compound are being optimized to support larger-scale drug discovery initiatives.